Cas no 100963-63-1 (1-(4-hexylphenyl)ethan-1-ol)

1-(4-hexylphenyl)ethan-1-ol structure
1-(4-hexylphenyl)ethan-1-ol structure
Product Name:1-(4-hexylphenyl)ethan-1-ol
CAS No:100963-63-1
MF:C14H22O
MW:206.323884487152
MDL:MFCD19302247
CID:1127746
PubChem ID:53441085
Update Time:2025-07-30

1-(4-hexylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-hexyl-a-methyl-
    • Benzenemethanol, 4-hexyl-α-methyl-
    • 1-(4-hexylphenyl)ethan-1-ol
    • MDL: MFCD19302247
    • Inchi: 1S/C14H22O/c1-3-4-5-6-7-13-8-10-14(11-9-13)12(2)15/h8-12,15H,3-7H2,1-2H3
    • InChI Key: QOWWXERCAKCLCM-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(CCCCCC)=CC=1)(O)C

Computed Properties

  • Exact Mass: 206.167065g/mol
  • Monoisotopic Mass: 206.167065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 206.32g/mol
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2Ų

1-(4-hexylphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-295579-1g
1-(4-hexylphenyl)ethan-1-ol
100963-63-1
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$699.0 2023-09-06
Enamine
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$2028.0 2023-09-06
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$587.0 2023-09-06
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$615.0 2023-09-06
Enamine
EN300-295579-0.25g
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Enamine
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Enamine
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$0.0 2023-06-07
Enamine
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Enamine
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